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Compound of Interest

Compound Name: Hafnium tert-butoxide

Cat. No.: B1588767

Introduction

Hafnium tert-butoxide, with the chemical formula Hf(OC(CHs)3)4, is a mononuclear
organometallic compound that has garnered significant attention in the fields of materials
science and semiconductor technology.[1][2][3] As a volatile liquid precursor, it is highly valued
for the deposition of hafnium oxide (HfOz2) thin films through techniques like Chemical Vapor
Deposition (CVD) and Atomic Layer Deposition (ALD).[1][2][3] These HfO: films exhibit a high
dielectric constant, a critical property for the fabrication of next-generation semiconductor
devices.[1][2][3] This guide provides a comprehensive overview of the chemical properties,
synthesis, reactivity, and applications of Hafnium tert-butoxide for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

Hafnium tert-butoxide is typically a colorless to slightly yellow liquid at room temperature.[4] It
is known to be sensitive to moisture and light.[1][3] The compound is soluble in hydrocarbons
but reacts with alcohols, ketones, and esters.[1][3] Due to the bulky tert-butoxide ligands, it
exists as a volatile monomer, which is advantageous for vapor deposition techniques.[5]

Table 1: Physical and Chemical Properties of Hafnium tert-butoxide
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Property Value References
Molecular Formula H[OC(CHs)s]a [61[4]
Molecular Weight 470.94 g/mol [21[7]

CAS Number 2172-02-3 [2]
Appearance Colorless to pale yellow liquid [4]

Melting Point 2°C [3]

Boiling Point 90 °C at 5 mmHg [11121131181
Density 1.166 g/mL at 25 °C [1112]131[81]

Vapor Pressure

46 mmHg at 25°C

[1]

Flash Point

28 °C (82.4 °F) - closed cup

[9]

Refractive Index

n20/D 1.424

(2318l

Sensitivity

Moisture and light sensitive

[1131€]

Solubility

Soluble in hydrocarbons

(11318l

Spectroscopic Properties

Nuclear Magnetic Resonance (NMR) spectroscopy is a key analytical technique for confirming

the identity and purity of Hafnium tert-butoxide.

Table 2: NMR Spectroscopic Data for Hafnium tert-butoxide

Chemical Shift o
Nucleus Solvent 3) Multiplicity Reference
1H NMR CeDe 1.33 ppm singlet [10]
75.3 ppm, 33.1
13C NMR CeDs - [11]
ppm
Experimental Protocols
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Synthesis of Hafnium tert-butoxide

The synthesis of high-purity Hafnium tert-butoxide is crucial for its application in the
semiconductor industry, as impurities can lead to film defects and non-uniformity.[11] A
common and effective method involves the alcoholysis of a hafnium amide precursor, which
avoids the issue of residual chlorides that can arise when starting from hafnium tetrachloride.
[10]

Protocol: Synthesis from Tetrakis(diethylamido)hafnium(lV)
This method is advantageous as it is versatile and prevents hydrolysis.[10]

Materials:

Tetrakis(diethylamido)hafnium(1V) (Hf(NEt2)a)

tert-Butanol (t-BuOH)

Toluene (anhydrous)

Nitrogen-filled glovebox

Schlenk line

Ice bath

Vacuum distillation apparatus
Procedure:

o Preparation of Reactants: In a nitrogen-filled glovebox, a 100 mL Schlenk flask is charged
with Tetrakis(diethylamido)hafnium(lV) (4.67 g, 10 mmol) and 40 mL of toluene.[10] A
separate 25 mL Schlenk flask is loaded with tert-butanol (5.93 g, 80 mmol) and 10 mL of
toluene.[10]

o Reaction: Both flasks are transferred to a Schlenk line. The hafnium-containing flask is
cooled to 0°C using an ice bath.[10] The tert-butanol solution is then added dropwise to the
hafnium suspension via cannula transfer.[10]
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¢ Solvent Removal: After the addition is complete, the solvent is removed under reduced
pressure.[11]

¢ Purification: The crude product is purified by vacuum distillation. The receiver flask is cooled
with an ice bath. The pure Hafnium tert-butoxide distills at approximately 30 °C at 50 mTorr,
yielding a colorless and transparent liquid.[10]

o Storage: The final product should be stored in a freezer at -29 °C inside a glovebox to
prevent degradation.[10]

Reactant Preparation (Glovebox)

! Reaction (Schlenk Line) Purification Final Product
tert-Butanol in Toluene
i Dropwise addition Solvent Removal > Vacuum Distillation Pure Hf(OtBu)a
> at 0°C (Reduced Pressure) (30°C @ 50 mTorr) (Liquid)
Hf(NEtz)4 in Toluene

Hf(OtBu)a H20 (Moisture)
+
_IM(OBU(0H)] + tBuoH
Further
ydrolysis

HfO2 (Hafnium Oxide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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